Cas no 76360-93-5 (1-(2-Methoxyethyl)-7-(methylthio)-1H-pyrimido-[4,5-d][1,3]oxazine-2,4-dione)

• Product Name: 1-(2-Methoxyethyl)-7-(methylthio)-1H-pyrimido-[4,5-d][1,3]oxazine-2,4-dione
• CAS No: 76360-93-5
• Molecular Formula: C₁₀H₁₁N₃O₄S
• Molecular Weight: 269.28
• MDL: MFCD17011936
• CID: 1072459
• PubChem ID: 20562044

1-(2-Methoxyethyl)-7-(methylthio)-1H-pyrimido-[4,5-d][1,3]oxazine-2,4-dione Properties

Names and Identifiers

• 1-(2-Methoxyethyl)-7-(methylthio)-1H-pyrimido-[4,5-d][1,3]oxazine-2,4-dione
• 1-(2-methoxyethyl)-7-(methylthio)-1H-pyrimido[4,5-d][1,3]oxazine-2,4-dione
• 1-(2-methoxyethyl)-7-(methylthio)-1Hpyrimido[4,5-d][1,3]oxazine-2,4-dione
• A9684
• AG-L-24337
• CTK5E2847
• FT-0682613
• KB-213217
• MolPort-016-578-903
• 1-(2-methoxyethyl)-7-methylsulfanylpyrimido[4,5-d][1,3]oxazine-2,4-dione
• SCHEMBL11165276
• 76360-93-5
• 1-(2-Methoxyethyl)-7-(methylsulfanyl)-2H-pyrimido[4,5-d][1,3]oxazine-2,4(1H)-dione
• DTXSID90608751
• AKOS015852486

• MDL： MFCD17011936
• InChIKey： BLSDODAIMSRMBK-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H11N3O4S/c1-16-4-3-13-7-6(8(14)17-10(13)15)5-11-9(12-7)18-2/h5H,3-4H2,1-2H3
• SMILES： O=C(N(CCOC)C1=NC(SC)=NC=C12)OC2=O

Computed Properties

• Exact Mass: 269.04713
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 4
• Monoisotopic Mass: 269.047
• Heavy Atom Count: 18
• Complexity: 341
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.5
• Topological Polar Surface Area: 107A^2

Experimental Properties

• PSA: 81.62
• Refractive Index: 1.617
• Boiling Point: 446.8°C at 760 mmHg
• Flash Point: 224°C
• Density: 1.48